2-({[5-(4-chlorophenyl)-2-furyl]methyl}amino)ethanol hydrochloride

• IUPAC Name: 2-[[5-(4-chlorophenyl)furan-2-yl]methylamino]ethanol;hydrochloride
• InChI: InChI=1S/C13H14ClNO2.ClH/c14-11-3-1-10(2-4-11)13-6-5-12(17-13)9-15-7-8-16;/h1-6,15-16H,7-9H2;1H
• InChI Key: JZEFBWINGZPWPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(O2)CNCCO)Cl.Cl
• Molecular Formula: C13H15Cl2NO2
• Molecular Weight: 288.17 g/mol

Description

2-({[5-(4-chlorophenyl)-2-furyl]methyl}amino)ethanol hydrochloride, also known as Furfenorex, is a synthetic compound with potential therapeutic applications. It belongs to the class of amphetamines and has been studied extensively for its pharmacological properties.

Mechanism of Action

2-({[5-(4-chlorophenyl)-2-furyl]methyl}amino)ethanol hydrochloride works by increasing the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin in the brain. This results in the stimulation of the central nervous system, leading to increased alertness and cognitive performance.
Biochemical and Physiological Effects:
This compound has been shown to increase heart rate, blood pressure, and body temperature. It also increases the release of glucose from the liver, leading to an increase in energy levels. Additionally, it has been shown to decrease appetite and promote weight loss.

Advantages and Limitations for Lab Experiments

2-({[5-(4-chlorophenyl)-2-furyl]methyl}amino)ethanol hydrochloride has several advantages for use in laboratory experiments. It is readily available and relatively inexpensive, making it an attractive option for researchers. However, its potential for abuse and addiction must be taken into consideration, and precautions must be taken to ensure proper handling and disposal.

Future Directions

There are several potential future directions for research on 2-({[5-(4-chlorophenyl)-2-furyl]methyl}amino)ethanol hydrochloride. One area of interest is its potential as a treatment for attention deficit hyperactivity disorder (ADHD) and other cognitive disorders. Additionally, its potential as a weight loss aid and appetite suppressant continues to be an area of interest for researchers. Further studies are needed to fully understand the mechanisms of action and potential therapeutic applications of this compound.

Synthesis Methods

2-({[5-(4-chlorophenyl)-2-furyl]methyl}amino)ethanol hydrochloride can be synthesized through a multi-step process involving the reaction of 4-chlorobenzaldehyde with furfurylamine, followed by reduction and reductive amination. The final product is obtained in the form of a hydrochloride salt.

Scientific Research Applications

2-({[5-(4-chlorophenyl)-2-furyl]methyl}amino)ethanol hydrochloride has been the subject of several scientific studies, primarily due to its potential as a central nervous system stimulant. It has been investigated for its ability to increase alertness, concentration, and cognitive performance. Additionally, it has been studied for its potential as an appetite suppressant and weight loss aid.